Cas no 1261233-47-9 ((R)-1-(4-Chloro-6-methyl-pyrimidin-2-yl)-pyrrolidin-3-ol)
(R)-1-(4-Chloro-6-methyl-pyrimidin-2-yl)-pyrrolidin-3-ol is a chiral pyrrolidine derivative featuring a substituted pyrimidine ring, which serves as a versatile intermediate in pharmaceutical and agrochemical synthesis. The compound’s stereocenter at the pyrrolidin-3-ol position enhances its utility in asymmetric synthesis, enabling the production of enantiomerically pure active ingredients. Its 4-chloro-6-methyl-pyrimidin-2-yl moiety offers reactivity for further functionalization, making it valuable for cross-coupling or nucleophilic substitution reactions. The structural combination of a pyrimidine core with a hydroxylated pyrrolidine ring contributes to its potential as a building block for biologically active molecules, particularly in the development of kinase inhibitors or antimicrobial agents. High purity and well-defined stereochemistry ensure reproducibility in research applications.
1261233-47-9 structure
Product Name:(R)-1-(4-Chloro-6-methyl-pyrimidin-2-yl)-pyrrolidin-3-ol
CAS No:1261233-47-9
MF:C9H12ClN3O
MW:213.664080619812
CID:2164787
Update Time:2025-05-27
(R)-1-(4-Chloro-6-methyl-pyrimidin-2-yl)-pyrrolidin-3-ol Chemical and Physical Properties
Names and Identifiers
-
- (R)-1-(4-chloro-6-methyl-pyrimidin-2-yl)-pyrrolidin-3-ol
- (R)-1-(4-Chloro-6-methylpyrimidin-2-yl)pyrrolidin-3-ol
- (R)-1-(4-Chloro-6-methyl-pyrimidin-2-yl)-pyrrolidin-3-ol
-
- Inchi: 1S/C9H12ClN3O/c1-6-4-8(10)12-9(11-6)13-3-2-7(14)5-13/h4,7,14H,2-3,5H2,1H3/t7-/m1/s1
- InChI Key: MWARHQSDSCRVOY-SSDOTTSWSA-N
- SMILES: ClC1C=C(C)N=C(N=1)N1CC[C@H](C1)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 205
- Topological Polar Surface Area: 49.2
(R)-1-(4-Chloro-6-methyl-pyrimidin-2-yl)-pyrrolidin-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 090250-500mg |
R)-1-(4-Chloro-6-methyl-pyrimidin-2-yl)-pyrrolidin-3-ol |
1261233-47-9 | 500mg |
£320.00 | 2022-03-01 | ||
| Chemenu | CM491384-1g |
(R)-1-(4-Chloro-6-methylpyrimidin-2-yl)pyrrolidin-3-ol |
1261233-47-9 | 95% | 1g |
$628 | 2023-01-10 |
(R)-1-(4-Chloro-6-methyl-pyrimidin-2-yl)-pyrrolidin-3-ol Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
1261233-47-9 ((R)-1-(4-Chloro-6-methyl-pyrimidin-2-yl)-pyrrolidin-3-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk